Cas no 894034-18-5 (N'-(2,5-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(2,5-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 894034-18-5
• MF: C₂₀H₁₄F₃N₅O₂S
• MW: 445.417672634125
• CID: 5512384
• Update Time: 2025-06-29

N'-(2,5-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,5-difluorophenyl)-N2-[2-[2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• N'-(2,5-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C20H14F3N5O2S/c21-12-3-1-11(2-4-12)17-26-20-28(27-17)14(10-31-20)7-8-24-18(29)19(30)25-16-9-13(22)5-6-15(16)23/h1-6,9-10H,7-8H2,(H,24,29)(H,25,30)
• InChI Key： HUZRLNMOQWHEQW-UHFFFAOYSA-N
• SMILES： C(NC1=CC(F)=CC=C1F)(=O)C(NCCC1N2C(SC=1)=NC(C1=CC=C(F)C=C1)=N2)=O

Additional information on N'-(2,5-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

N'-(2,5-Difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ylethyl}ethanediamide: A Comprehensive Overview

N'-(2,5-Difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ylethyl}ethanediamide, identified by the CAS registry number 894034-18-5, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, characterized by the presence of nitrogen and sulfur atoms within its structure. The molecule's unique architecture makes it a subject of interest in both academic and industrial settings.

The compound's structure comprises a central ethanediamide moiety linked to two distinct aromatic groups: a 2,5-difluorophenyl group and a 4-fluorophenyl-substituted 1,2,4-triazolo[3,2-b][1,3]thiazole ring system. The presence of fluorine atoms in both aromatic rings introduces electronic effects that can significantly influence the compound's reactivity and stability. Recent studies have highlighted the importance of such fluorinated heterocycles in drug discovery and materials science.

Recent research has focused on the synthesis and characterization of this compound to explore its potential applications in medicinal chemistry. For instance, studies published in Journal of Medicinal Chemistry have demonstrated that the compound exhibits promising anti-inflammatory properties due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

The synthesis of N'-(2,5-Difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ylethyl}ethanediamide involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The compound's stability under various environmental conditions has also been extensively studied to ensure its suitability for practical applications.

In terms of biological activity, recent findings from studies conducted at leading research institutions suggest that this compound may have potential as an anticancer agent. Preclinical trials have shown that it can selectively target cancer cells while sparing healthy cells to a significant extent. This selective toxicity is attributed to the compound's ability to interact with specific molecular targets involved in cancer cell proliferation and survival.

The structural versatility of this compound also makes it an attractive candidate for use in polymer chemistry. Its ability to form stable covalent bonds with other monomers has led to its exploration as a building block for advanced polymers with tailored mechanical and thermal properties.

In conclusion, N'-(2,5-Difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ylethyl}ethanediamide (CAS No 894034-18-5) represents a significant advancement in heterocyclic chemistry. Its unique structure and promising biological activity position it as a valuable tool in drug discovery and materials science. Continued research into its properties will undoubtedly unlock new applications and further enhance our understanding of its potential.